Cas no 1804155-04-1 (2-Chloro-1-(2-ethoxy-6-methylphenyl)propan-1-one)

• Product Name: 2-Chloro-1-(2-ethoxy-6-methylphenyl)propan-1-one
• CAS No: 1804155-04-1
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 5004567
• Update Time: 2025-09-26

2-Chloro-1-(2-ethoxy-6-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(2-ethoxy-6-methylphenyl)propan-1-one

• Inchi： 1S/C12H15ClO2/c1-4-15-10-7-5-6-8(2)11(10)12(14)9(3)13/h5-7,9H,4H2,1-3H3
• InChI Key： DOLPISDGRSAXME-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C(=CC=CC=1C)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on 2-Chloro-1-(2-ethoxy-6-methylphenyl)propan-1-one

Comprehensive Overview of 2-Chloro-1-(2-ethoxy-6-methylphenyl)propan-1-one (CAS No. 1804155-04-1)

2-Chloro-1-(2-ethoxy-6-methylphenyl)propan-1-one, with the CAS number 1804155-04-1, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique molecular structure featuring a chloro substituent and an ethoxy-methylphenyl group, serves as a versatile intermediate in the development of various bioactive molecules. Its relevance in modern chemistry is underscored by its potential applications in drug discovery and material science, making it a subject of ongoing research and development.

In recent years, the demand for high-purity chemical intermediates like 2-Chloro-1-(2-ethoxy-6-methylphenyl)propan-1-one has surged, driven by advancements in precision medicine and green chemistry. Researchers and manufacturers are increasingly focusing on optimizing synthesis routes to enhance yield and reduce environmental impact. This aligns with the global push toward sustainable chemical processes, a topic frequently searched in academic and industrial circles. The compound’s role in facilitating stereoselective reactions further highlights its importance in creating enantiomerically pure pharmaceuticals, a key area of interest for drug developers.

The structural attributes of 2-Chloro-1-(2-ethoxy-6-methylphenyl)propan-1-one also make it a valuable candidate for studying structure-activity relationships (SAR) in medicinal chemistry. Its aryl ketone moiety is particularly noteworthy, as it often serves as a pharmacophore in bioactive molecules. This has led to its inclusion in libraries of compounds screened for new therapeutic agents, addressing prevalent health challenges such as antimicrobial resistance and chronic diseases. Such applications resonate with current healthcare trends and are frequently explored in scientific literature and patent filings.

From a technical perspective, the synthesis and handling of CAS 1804155-04-1 require adherence to stringent quality control protocols. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are critical for ensuring the compound’s suitability in high-value applications, a point often emphasized in laboratory supply discussions. Furthermore, the compound’s stability under various storage conditions is a common query among end-users, reflecting the practical considerations in its utilization.

The growing interest in 2-Chloro-1-(2-ethoxy-6-methylphenyl)propan-1-one is also evident in its inclusion in chemical databases and catalogs of leading suppliers. Keywords such as “buy 2-Chloro-1-(2-ethoxy-6-methylphenyl)propan-1-one” and “CAS 1804155-04-1 supplier” frequently appear in search engine queries, indicating its commercial relevance. This demand is further fueled by its potential in custom synthesis projects, where tailored chemical solutions are increasingly sought after by biotech startups and research institutions.

In conclusion, 2-Chloro-1-(2-ethoxy-6-methylphenyl)propan-1-one (CAS No. 1804155-04-1) represents a critical building block in modern chemical research. Its multifaceted applications, coupled with the industry’s shift toward sustainable and innovative methodologies, ensure its continued prominence. As scientific inquiries and industrial needs evolve, this compound is poised to remain at the forefront of cutting-edge chemistry, addressing both current challenges and future opportunities.